Cas no 941926-43-8 (N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide
• CAS No: 941926-43-8
• MF: C₂₀H₁₃ClN₄O₃S
• MW: 424.860221624374
• CID: 5506015
• Update Time: 2025-10-28

N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-ylmethyl)benzamide
• N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C20H13ClN4O3S/c21-14-6-9-17-18(11-14)29-20(23-17)24(12-15-3-1-2-10-22-15)19(26)13-4-7-16(8-5-13)25(27)28/h1-11H,12H2
• InChI Key： DPFRYKBBWHMORE-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(Cl)C=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Additional information on N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide (CAS No. 941926-43-8)

N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide, identified by its CAS number 941926-43-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzamide class of molecules, characterized by its amide functional group attached to a benzene ring. The presence of multiple heterocyclic and nitro substituents makes it a structurally complex entity with potential applications in medicinal chemistry.

The< strong>6-chloro-1,3-benzothiazol-2-yl moiety in the molecular structure introduces a benzothiazole ring system, which is well-documented for its biological activity. Benzothiazole derivatives are known for their role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory properties. The chloro substituent at the 6-position enhances the electrophilicity of the benzothiazole ring, making it a versatile scaffold for further functionalization and drug design.

The second key pharmacophore in this compound is the 4-nitro-N-(pyridin-2-yl)methylbenzamide moiety. The nitro group at the 4-position of the benzamide ring contributes to its electron-withdrawing nature, which can influence both the electronic properties and biological activity of the molecule. Pyridine, being a heterocyclic aromatic compound, is known for its ability to interact with biological targets such as enzymes and receptors. The presence of a methyl group in the N-(pyridin-2-yl)methyl moiety adds another layer of complexity, potentially affecting solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzamide and benzothiazole scaffolds. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. For instance, studies have demonstrated that certain benzthiazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. Similarly, nitro-substituted benzamides have been explored for their potential in treating neurological disorders by interacting with specific neurotransmitter receptors.

The synthesis of N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the chloro group into the benzothiazole ring typically involves chlorination reactions using reagents such as phosphorus oxychloride or thionyl chloride. Subsequent functionalization with the nitro group and pyridine moiety requires careful consideration to avoid unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmacological profile of this compound is under active investigation in several research laboratories. Preliminary studies suggest that it may exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, its interaction with bacterial enzymes has been explored as a potential strategy for developing new antibiotics. The combination of the benzothiazole and nitro-substituted benzamide moieties may contribute to its unique pharmacological properties by simultaneously targeting multiple biological targets.

In conclusion, N-(6-chloro-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-2-yl)methylbenzamide (CAS No. 941926-43-8) represents a promising candidate for further development in pharmaceutical research. Its complex molecular structure and diverse functional groups make it an attractive scaffold for designing novel therapeutic agents with potential applications in oncology, infectious diseases, and other therapeutic areas. Continued investigation into its biological activity and synthetic pathways will likely uncover new opportunities for drug development in the future.